Cas no 1040671-85-9 (1-(2,4-difluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea)

• Product Name: 1-(2,4-difluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea
• CAS No: 1040671-85-9
• MF: C₂₁H₂₀F₂N₄O₂
• MW: 398.405911445618
• CID: 6377325
• PubChem ID: 25882157
• Update Time: 2025-07-01

1-(2,4-difluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea
• 1-(2,4-difluorophenyl)-3-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]urea
• AKOS024500465
• VU0637396-1
• 1040671-85-9
• 1-(2,4-difluorophenyl)-3-(3-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propyl)urea
• F5149-0344

• Inchi： 1S/C21H20F2N4O2/c1-14-3-5-15(6-4-14)18-9-10-20(28)27(26-18)12-2-11-24-21(29)25-19-8-7-16(22)13-17(19)23/h3-10,13H,2,11-12H2,1H3,(H2,24,25,29)
• InChI Key： SMTHOZWTYDZOJI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(NCCCN1C(C=CC(C2C=CC(C)=CC=2)=N1)=O)=O)F

Computed Properties

• Exact Mass: 398.15543222g/mol
• Monoisotopic Mass: 398.15543222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-(2,4-difluorophenyl)-3-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea

1-(2,4-Difluorophenyl)-3-{3-[3-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Propyl}Urea: A Comprehensive Overview

1-(2,4-Difluorophenyl)-3-{3-[3-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Propyl}Urea is a complex organic compound with the CAS number 1040671-85-9. This compound has garnered significant attention in the field of chemical research due to its unique structural properties and potential applications in various industries. The molecule consists of a urea group attached to a difluorophenyl moiety and a dihydropyridazine ring system, making it a versatile compound with promising prospects in drug discovery and material science.

The synthesis of 1-(2,4-Difluorophenyl)-3-{3-[3-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Propyl}Urea involves a series of intricate chemical reactions, including nucleophilic substitutions and condensation processes. Researchers have optimized the synthesis pathway to achieve high yields and purity levels, ensuring its suitability for advanced applications. The compound's structure is characterized by its rigid framework and functional groups that facilitate strong intermolecular interactions, making it an ideal candidate for studying molecular recognition and self-assembly phenomena.

Recent studies have highlighted the potential of this compound as a building block in the development of advanced materials. Its ability to form supramolecular assemblies has been extensively explored, particularly in the context of creating stimuli-responsive materials. For instance, dihydropyridazine derivatives have been shown to exhibit pH-dependent fluorescence properties, which could be harnessed for sensing applications. Additionally, the presence of the difluorophenyl group imparts electronic versatility to the molecule, enabling it to participate in various electronic transitions and photophysical processes.

In the pharmaceutical sector, 1-(2,4-Difluorophenyl)-3-{3-[3-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Propyl}Urea has been investigated for its potential as a drug delivery agent. Its unique structure allows for controlled release mechanisms when incorporated into polymer matrices or nanoparticles. Furthermore, preliminary biological assays have demonstrated its ability to modulate cellular pathways involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that dihydropyridazine derivatives are biodegradable under specific conditions, reducing their ecological footprint. However, further investigations are required to fully understand their long-term effects on ecosystems and develop sustainable synthesis methods.

In conclusion, 1-(2,4-Difluorophenyl)-3-{3-[3-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyridazin-1-yl]Propyl}Urea represents a significant advancement in organic chemistry. Its versatile structure and promising applications across multiple domains underscore its importance as a research subject. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play a pivotal role in shaping future innovations in chemistry and related fields.